C.I. Disperse Orange 43

Specification

• CAS No.: 12217-84-4
• Molecular Formula: GaH3O3
• Molecular Weight: 0

Introduction

Chemical Identity and Classification

Disperse Dyes Classification System

Disperse dyes represent a distinct category of colorants primarily used for synthetic fibers. These dyes are characterized by their minimal water solubility and ability to penetrate hydrophobic fiber structures. The Color Index (C.I.) system, which assigns specific numbers to commercially available dyes and pigments, helps distinguish between various compounds with similar appearance but different chemical compositions and applications.

Distinction Between Pigment and Disperse Dyes

It is important to differentiate between Pigment Orange 43 and Disperse Orange 43, as these belong to different colorant classes with distinct applications. While pigments generally remain insoluble in their application medium, disperse dyes partially dissolve and penetrate the substrate during the dyeing process. Disperse dyes like Disperse Orange 3 have been extensively studied and are known for their application in polyester and other synthetic fibers.

Physical and Chemical Properties

Structural Characteristics

Based on patterns observed in similar orange disperse dyes, C.I. Disperse Orange compounds typically feature azo (-N=N-) chromophore groups. For instance, Disperse Orange 3 has a molecular formula of C₁₂H₁₀N₄O₂ with a molecular weight of 242.23 g/mol. The molecular structure typically contains aromatic rings connected by azo linkages with specific functional groups that enhance fiber affinity.

Property	Typical Range for Disperse Orange Dyes
Physical Appearance	Orange to red-brown powder
Melting Point	~200°C (with decomposition)
Solubility	Limited water solubility, better solubility in organic solvents
λmax (absorption maximum)	440-450 nm range
pH Stability	Typically 6.5-7.5

For comparison, Disperse Orange 3 shows a melting point around 200°C (with decomposition) and has specific solubility characteristics in chloroform, DMSO, and methanol.

Applications and Industrial Uses

Textile Applications

Disperse dyes are predominantly used in the textile industry for dyeing synthetic fibers. Based on patterns seen with similar compounds, C.I. Disperse Orange 43 would likely find applications in:

• Polyester fiber dyeing

• Acetate fiber coloration

• Nylon and acrylic fiber treatments

• Synthetic blends

For instance, Disperse Orange 3 is specifically used for dyeing polyester, acetic acid fiber, nylon 66, and acrylic fibers, as well as for plastic shading applications.

Performance Characteristics

The performance of disperse dyes in textile applications is typically evaluated through fastness properties. While data specific to C.I. Disperse Orange 43 is unavailable, similar disperse orange dyes demonstrate the following performance characteristics:

Fastness Property	Typical Rating
Light Fastness	5-6 (on a scale of 1-8)
Washing Fastness	3-4 (on a scale of 1-5)
Perspiration Fastness	4-5 (on a scale of 1-5)
Ironing Fastness	4 (on a scale of 1-5)

These values are based on data from similar compounds like Disperse Orange 3, which shows light fastness of 5-6 and washing fastness of 3-4.

Safety Aspect	Classification
GHS Symbol	GHS07 (Warning)
Hazard Statements	H315-H317-H319-H335
Risk Statements	36/37/38-43
WGK Germany	3

Disperse Orange 3 can induce contact dermatitis in textile industry workers and is known to cause positive patch tests in approximately 30% of hairdressers with hand dermatitis.

Comparative Analysis with Similar Compounds

Pigment Orange 43

While different from disperse dyes, Pigment Orange 43 (C.I. 71105) provides a useful comparison point. This compound has the following properties:

Property	Value
CAS No.	4424-06-0
EINECS	224-597-4
Molecular Weight	412.4 g/mol
Appearance	Orange powder
Tinting Strength	98-103%
Moisture	≤0.5%
pH Value	6.5-7.5

Pigment Orange 43 is described as a strong and brilliant orange pigment with good fastness properties and high tinting strength, mainly used in coating, printing ink, polyolefin color, and plastic applications.

Disperse Orange 3

Disperse Orange 3 (C.I. 11005) has a well-documented profile:

Property	Value
CAS No.	730-40-5
Molecular Formula	C₁₂H₁₀N₄O₂
Molecular Weight	242.23
Appearance	Red to dark brown powder
Melting Point	~200°C (with decomposition)
Water Solubility	290.7 μg/L (25°C)
λmax	443 nm

This azo dye contains two aromatic rings with an amino group on one ring and a nitro group on the other, showing an absorption peak at approximately 415 nm.

Analytical Methods for Identification

Spectroscopic Techniques

For disperse dyes including orange variants, several analytical methods are commonly employed:

• UV-Visible Spectrophotometry: Typically shows characteristic absorption in the 440-450 nm range

• Infrared Spectroscopy: Using KBr pellets or chloroform solutions to identify functional groups

• High-Performance Liquid Chromatography (HPLC): For separation and quantification

In research on azo disperse dyes such as Disperse Orange 5, infrared spectroscopy using KBr compressed into circular pellets on a hydraulic press has been utilized, with chloroform dissolution employed to determine whether complexing of functional groups occurred.

Chromatographic Methods

Thin-layer chromatography (TLC) has been used to study the degradation of disperse dyes. The Rf value, defined as the ratio of the distance traveled by the compound to the distance traveled by the solvent, is a key parameter in these analyses. This method was employed in studying the degradation pathway of Disperse Orange 5, with measurements taken from the center of the spot to the origin.

Research Gaps and Future Directions

Current Knowledge Limitations

The scientific literature exhibits significant gaps regarding C.I. Disperse Orange 43 specifically. Future research should focus on:

• Comprehensive chemical characterization

• Exact molecular structure determination

• Environmental fate and ecotoxicological profile

• Comparative performance against similar disperse dyes

Emerging Applications

While traditional textile applications remain dominant, emerging uses for disperse dyes include:

• Digital textile printing technologies

• Specialized technical textiles

• Novel polymer applications

• Sustainable dyeing processes with reduced environmental impact